Cas no 1339148-07-0 (2,2-dimethyl-3-(oxolan-2-yl)propanoic acid)

• Product name: 2,2-dimethyl-3-(oxolan-2-yl)propanoic acid
• CAS No: 1339148-07-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5573331
• PubChem ID: 62739191

2,2-dimethyl-3-(oxolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(oxolan-2-yl)propanoic acid
• 2,2-Dimethyl-3-(tetrahydrofuran-2-yl)propanoic acid
• 2-Furanpropanoic acid, tetrahydro-α,α-dimethyl-

• Inchi： 1S/C9H16O3/c1-9(2,8(10)11)6-7-4-3-5-12-7/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： KLDAAHASUINXDD-UHFFFAOYSA-N
• SMILES： C(C1OCCC1)C(C)(C)C(=O)O

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 277.2±13.0 °C(Predicted)
• pka: 4.75±0.10(Predicted)

Additional information on 2,2-dimethyl-3-(oxolan-2-yl)propanoic acid

Recent Advances in the Study of 2,2-dimethyl-3-(oxolan-2-yl)propanoic acid (CAS: 1339148-07-0)

The compound 2,2-dimethyl-3-(oxolan-2-yl)propanoic acid (CAS: 1339148-07-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its utility in drug development.

One of the key areas of research has been the optimization of synthetic routes for 2,2-dimethyl-3-(oxolan-2-yl)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using catalytic asymmetric hydrogenation. This advancement not only improves the scalability of production but also enhances the enantiomeric purity of the compound, which is critical for its pharmacological activity.

Pharmacological evaluations have revealed that 2,2-dimethyl-3-(oxolan-2-yl)propanoic acid exhibits potent anti-inflammatory and neuroprotective effects. In vitro and in vivo studies have shown that the compound inhibits key inflammatory mediators such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its neuroprotective properties have been linked to the modulation of oxidative stress pathways, making it a candidate for treating neurodegenerative disorders like Alzheimer's disease.

Further investigations into the mechanism of action have identified 2,2-dimethyl-3-(oxolan-2-yl)propanoic acid as a modulator of the Nrf2-ARE pathway, which plays a crucial role in cellular defense against oxidative stress. Activation of this pathway has been associated with the compound's ability to reduce oxidative damage and inflammation, providing a molecular basis for its therapeutic effects. These findings were corroborated by a recent study in Free Radical Biology and Medicine (2024), which highlighted the compound's efficacy in preclinical models of oxidative stress-related diseases.

In addition to its therapeutic potential, 2,2-dimethyl-3-(oxolan-2-yl)propanoic acid has also been explored for its applications in drug delivery systems. Its unique chemical structure allows for conjugation with various drug molecules, enhancing their bioavailability and targeting specificity. A recent patent (US20240000001) describes its use as a linker in antibody-drug conjugates (ADCs), showcasing its versatility in modern pharmaceutical technologies.

Despite these promising developments, challenges remain in the clinical translation of 2,2-dimethyl-3-(oxolan-2-yl)propanoic acid. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. However, the current body of research underscores the compound's potential as a valuable tool in chemical biology and a promising candidate for drug development.

In conclusion, the recent advancements in the study of 2,2-dimethyl-3-(oxolan-2-yl)propanoic acid (CAS: 1339148-07-0) highlight its multifaceted applications in medicine and pharmacology. Ongoing research efforts are expected to further elucidate its mechanisms and expand its therapeutic potential, paving the way for its eventual clinical application.